Cas no 946266-65-5 (4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(trifluoromethyl)phenylbutanamide)

• Product Name: 4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(trifluoromethyl)phenylbutanamide
• CAS No: 946266-65-5
• MF: C₂₁H₁₇F₄N₃O₂
• MW: 419.372198820114
• CID: 5882606
• PubChem ID: 16884947
• Update Time: 2025-10-31

4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(trifluoromethyl)phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• 4-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]-N-[2-(trifluoromethyl)phenyl]butanamide
• 4-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[2-(trifluoromethyl)phenyl]butanamide
• F5013-0550
• AKOS024488854
• 4-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(2-(trifluoromethyl)phenyl)butanamide
• 946266-65-5
• 4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(trifluoromethyl)phenylbutanamide

• Inchi： 1S/C21H17F4N3O2/c22-15-9-7-14(8-10-15)17-11-12-20(30)28(27-17)13-3-6-19(29)26-18-5-2-1-4-16(18)21(23,24)25/h1-2,4-5,7-12H,3,6,13H2,(H,26,29)
• InChI Key： XECVJYPGHDJXNO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C(F)(F)F)(=O)CCCN1N=C(C2=CC=C(F)C=C2)C=CC1=O

Computed Properties

• Exact Mass: 419.12568944g/mol
• Monoisotopic Mass: 419.12568944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 61.8Ų

Additional information on 4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(trifluoromethyl)phenylbutanamide

Introduction to 4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(trifluoromethyl)phenylbutanamide (CAS No. 946266-65-5)

4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(trifluoromethyl)phenylbutanamide, with the CAS number 946266-65-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridazines and is characterized by its unique structural features, including a fluorinated phenyl group and a trifluoromethyl-substituted phenyl moiety. These functional groups contribute to the compound's pharmacological properties, making it a promising candidate for various drug development programs.

The structural complexity of 4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(trifluoromethyl)phenylbutanamide is a key factor in its biological activity. The presence of the fluorine atom in the phenyl ring enhances the compound's lipophilicity and metabolic stability, which are crucial for optimizing drug delivery and bioavailability. Additionally, the trifluoromethyl group on the phenyl ring imparts significant electronic effects, influencing the compound's binding affinity to target proteins and receptors.

Recent studies have explored the pharmacological profile of this compound in various biological systems. One notable area of research is its potential as an antitumor agent. In vitro and in vivo studies have demonstrated that 4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(trifluoromethyl)phenylbutanamide exhibits potent antiproliferative effects against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

Beyond its antitumor properties, this compound has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory and analgesic activities. Preclinical studies have indicated that 4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(trifluoromethyl)phenylbutanamide can effectively reduce inflammation and pain in animal models of arthritis and neuropathic pain. These findings suggest that it may have potential applications in the treatment of chronic inflammatory diseases and pain management.

The synthesis of 4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(trifluoromethyl)phenylbutanamide has been optimized to improve yield and purity. Various synthetic routes have been reported, including multistep processes involving coupling reactions, cyclizations, and functional group transformations. The choice of synthetic strategy depends on factors such as cost-effectiveness, scalability, and environmental impact. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound.

In terms of pharmacokinetics, studies have shown that 4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(trifluoromethyl)phenylbutanamide exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, toxicology studies have indicated that this compound is well-tolerated at therapeutic doses with minimal side effects.

The clinical development of 4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(trifluoromethyl)phenylbutanamide is currently underway. Phase I clinical trials have been completed, demonstrating its safety and preliminary efficacy in human subjects. Phase II trials are ongoing to further evaluate its therapeutic potential in specific disease indications. These trials are designed to assess both efficacy and safety endpoints over a longer period and in a larger patient population.

In conclusion, 4-3-(4-fluorophenyl)-6-o xo - 1 , 6 - dihydropyridazin - 1 - yl - N - 2 - ( trifluoromethyl ) phen yl but an amide (CAS No. 946266 - 65 - 5 ) represents a promising lead compound with diverse therapeutic applications . Its unique structural features , coupled with favorable pharmacological properties , make it an attractive candidate for further drug development . Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses , contributing to advancements in medicinal chemistry and pharmaceutical sciences .